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Compound of Interest

Compound Name: Hexanetriol

Cat. No.: B1209766 Get Quote

Essential safety protocols and logistical plans for the secure management of Hexanetriol in
laboratory settings.

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides immediate, essential safety and

logistical information for the operational use and disposal of Hexanetriol, ensuring the well-

being of laboratory personnel and the integrity of your research.

Personal Protective Equipment (PPE)
When handling Hexanetriol, appropriate personal protective equipment is the first line of

defense against potential exposure. The following PPE is recommended:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles that

conform to European Standard EN166 or OSHA's eye and face protection regulations in 29

CFR 1910.133.[1]

Hand Protection: Chemical-resistant protective gloves are essential to prevent skin contact.

[2][3] The specific glove material should be selected based on the breakthrough time and

permeation rate for Hexanetriol.

Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat or

coveralls, to prevent skin exposure.[2]
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[1][2] However, for large-scale operations, in emergencies,

or in situations where ventilation is inadequate, a NIOSH-approved respirator may be

necessary.

Operational Plan: From Handling to Storage
A systematic approach to handling and storage is crucial for maintaining a safe laboratory

environment.

1. Engineering Controls:

Work in a well-ventilated area.[3] Local exhaust ventilation may be necessary to control

airborne concentrations.

2. Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[2]

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[2]

3. Storage:

Store in a dry, cool, and well-ventilated place.[2]

Keep containers tightly closed when not in use.[2]

Store below +30°C.[4][5]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1,2,6-

Hexanetriol.
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Property Value

Physical State Viscous Liquid

Appearance Light yellow

Odor Odorless

Melting Point/Range 25 - 32 °C / 77 - 89.6 °F

Boiling Point/Range 178 °C / 352.4 °F

Flash Point 198 °C / 388.4 °F

Water Solubility Miscible

Occupational Exposure Limits
No specific limits established. Minimize

exposure.

Disposal Plan
Proper disposal of Hexanetriol and its waste is critical to prevent environmental contamination

and ensure regulatory compliance.

1. Waste Identification:

Chemical waste generators are responsible for determining if discarded Hexanetriol is
classified as a hazardous waste.[1][2]

2. Collection and Storage of Waste:

Collect waste Hexanetriol in suitable, closed, and properly labeled containers.[2]

Store waste containers in a designated, well-ventilated area, away from incompatible

materials.

3. Disposal Method:

Dispose of chemical waste through a licensed and approved waste disposal company.
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Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[1][2]

Do not dispose of Hexanetriol down the drain or into the environment.

Workflow for Handling and Disposal of Hexanetriol
The following diagram illustrates the logical workflow for the safe handling and disposal of

Hexanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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